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Compound of Interest

Compound Name: AZ7550 Mesylate

Cat. No.: B8069384

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and FAQs for improving the solubility of AZ7550
Mesylate for in vivo studies.

Frequently Asked Questions (FAQS)

Q1: What is AZ7550 Mesylate and what are its key targets?

Al: AZ7550 Mesylate is the trimesylate salt of AZ7550. AZ7550 is an active metabolite of the
EGFR inhibitor, Osimertinib (AZD9291).[1][2] Its primary targets are the Insulin-like Growth
Factor 1 Receptor (IGF-1R), with an IC50 of 1.6 uM, and the Epidermal Growth Factor
Receptor (EGFR).[1][2][3][4]

Q2: 1 am observing precipitation of AZ7550 Mesylate when preparing my formulation for in vivo
studies. What can | do?

A2: Precipitation is a common issue with poorly soluble compounds. Here are several
strategies to troubleshoot this problem:

e Vehicle Selection: Ensure you are using an appropriate vehicle. Co-solvent systems are
often necessary. See the detailed protocols below for recommended formulations that have
been shown to achieve a clear solution.
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e Order of Solvent Addition: The order in which you add solvents is critical. Typically, the
compound should first be dissolved in a small amount of an organic solvent like DMSO
before adding aqueous components or other co-solvents.

e Sonication and Gentle Warming: To aid dissolution, you can sonicate the solution or gently
warm it to 37°C.[1]

e pH Adjustment: The solubility of ionizable compounds can be pH-dependent. While specific
data for AZ7550 Mesylate is limited, exploring buffered solutions may be beneficial.

o Use of Solubilizing Excipients: Consider the use of excipients like cyclodextrins (e.g., SBE-B-
CD), which can form inclusion complexes with the drug to enhance solubility.[2] Surfactants
like Tween 80 also help to increase solubility and maintain the stability of the formulation.[5]

[6]

Q3: What are some common vehicles used for poorly soluble compounds like AZ7550
Mesylate for oral administration?

A3: For poorly soluble compounds, especially for oral gavage, common vehicles include:

Aqueous suspensions using suspending agents like carboxymethyl cellulose (CMC).

Solutions with co-solvents such as polyethylene glycol (PEG), propylene glycol, and a small
percentage of DMSO.

Lipid-based formulations, including corn oil.

Formulations containing surfactants like Tween 80 to improve wetting and solubility.[6]
Q4: How should | store my AZ7550 Mesylate stock solutions?

A4: For optimal stability, stock solutions of AZ7550 Mesylate should be aliquoted and stored at
-80°C for up to 6 months or at -20°C for up to 1 month.[1][2] Avoid repeated freeze-thaw cycles.

[1]

Solubility Data
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The following tables summarize the available quantitative solubility data for AZ7550 Mesylate.
It is important to note that comprehensive data in a wide range of individual solvents is not
readily available in the public domain. The data below is for commonly used solvents and
successful co-solvent systems.

Table 1: Solubility in a Single Solvent

Solvent Concentration Appearance

DMSO 25 mg/mL (32.30 mM) Clear Solution

Data sourced from supplier information.[1]

Table 2: Solubility in Co-Solvent Systems for In Vivo Use

Co-Solvent System Achievable Concentration Appearance

10% DMSO + 90% (20% SBE-

_ _ = 2.5 mg/mL (3.23 mM) Clear Solution
B-CD in Saline)

10% DMSO + 40% PEG300 +

] > 2.5 mg/mL (3.23 mM) Clear Solution
5% Tween-80 + 45% Saline

Data sourced from supplier-provided protocols.[2]

Experimental Protocols

Below are detailed methodologies for preparing AZ7550 Mesylate formulations for in vivo
studies.

Protocol 1: Formulation with SBE-B-CD
This protocol is suitable for achieving a clear solution for administration.
Materials:

o AZ7550 Mesylate powder
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e DMSO (Dimethyl sulfoxide)

o SBE-(B-CD (Sulfobutylether-pB-cyclodextrin)

o Saline (0.9% NacCl in sterile water)

Procedure:

e Prepare 20% SBE-(3-CD in Saline:
o Dissolve 2g of SBE-3-CD powder in 10 mL of saline.
o Mix until the powder is completely dissolved and the solution is clear.
o This solution can be stored at 4°C for up to one week.

e Prepare AZ7550 Mesylate Stock Solution:
o Prepare a 25 mg/mL stock solution of AZ7550 Mesylate in DMSO.

e Prepare Final Formulation (Example for 1 mL):
o Take 100 pL of the 25 mg/mL AZ7550 Mesylate stock solution in DMSO.
o Add it to 900 pL of the 20% SBE-(3-CD in saline solution.

o Mix thoroughly until a clear, homogenous solution is obtained. This will result in a final
concentration of 2.5 mg/mL.

Protocol 2: Formulation with PEG300 and Tween-80

This protocol provides an alternative co-solvent system for achieving a clear solution.
Materials:

e AZ7550 Mesylate powder

e DMSO
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* PEG300 (Polyethylene glycol 300)
e Tween-80
o Saline (0.9% NacCl in sterile water)
Procedure:
e Prepare AZ7550 Mesylate Stock Solution:
o Prepare a 25 mg/mL stock solution of AZ7550 Mesylate in DMSO.
e Prepare Final Formulation (Example for 1 mL):

o Step 1: Add 100 pL of the 25 mg/mL AZ7550 Mesylate stock solution to 400 pL of
PEG300. Mix thoroughly.

o Step 2: To the mixture from Step 1, add 50 pL of Tween-80. Mix until the solution is
homogenous.

o Step 3: Add 450 L of saline to the mixture from Step 2 to reach a final volume of 1 mL.
Mix thoroughly. The final concentration will be 2.5 mg/mL.

Visualizations
Troubleshooting Workflow for Solubility Issues

The following diagram outlines a logical workflow for troubleshooting common solubility
challenges encountered with AZ7550 Mesylate.
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Solubility Troubleshooting Workflow

Start:
Precipitation Observed

Is the compound fully dissolved
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No Yes
Ensure complete dissolution in DMSO. Was the correct order of
Use sonication or gentle warming (37°C). solvent addition followed?
No Yes

Follow the specified protocol. . . A

Add aqueous/less soluble components last. Lo e L2 ennsenlEie S0
Yes No

Try a lower final concentration. Consider an alternative formulation.

Refer to solubility data. (e.g., Protocol 1 vs. Protocol 2)

Success:

Clear Solution Achieved

Click to download full resolution via product page

Caption: A step-by-step guide to resolving precipitation issues.
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Signaling Pathways

AZ7550 Mesylate is an inhibitor of IGF-1R and EGFR. The diagrams below illustrate the
simplified signaling cascades associated with these receptors.

EGFR Signaling Pathway
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Caption: Simplified EGFR signaling cascade and point of inhibition.
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Caption: Simplified IGF-1R signaling cascade and point of inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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